Cas no 1207002-38-7 (3-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-1-(thiophen-2-yl)urea)

• Product Name: 3-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-1-(thiophen-2-yl)urea
• CAS No: 1207002-38-7
• MF: C₁₄H₁₃N₃O₃S₂
• MW: 335.40132021904
• CID: 6382578
• PubChem ID: 45503746
• Update Time: 2025-06-09

3-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-1-(thiophen-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-1-(thiophen-2-yl)urea
• 1-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-3-thiophen-2-ylurea
• Urea, N-(5,6-dimethoxy-2-benzothiazolyl)-N'-2-thienyl-
• F5772-9629
• 1-(5,6-dimethoxybenzo[d]thiazol-2-yl)-3-(thiophen-2-yl)urea
• 1207002-38-7
• AKOS024517957
• VU0519941-1

• Inchi： 1S/C14H13N3O3S2/c1-19-9-6-8-11(7-10(9)20-2)22-14(15-8)17-13(18)16-12-4-3-5-21-12/h3-7H,1-2H3,(H2,15,16,17,18)
• InChI Key： ISXGUCHJHXNLIN-UHFFFAOYSA-N
• SMILES： N(C1=NC2=CC(OC)=C(OC)C=C2S1)C(NC1SC=CC=1)=O

Computed Properties

• Exact Mass: 335.03983363g/mol
• Monoisotopic Mass: 335.03983363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 3-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-1-(thiophen-2-yl)urea

3-(5,6-Dimethoxy-1,3-benzothiazol-2-yl)-1-(thiophen-2-yl)urea: A Comprehensive Overview

3-(5,6-Dimethoxy-1,3-benzothiazol-2-yl)-1-(thiophen-2-yl)urea (CAS No. 1207002-38-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its mechanisms of action and therapeutic applications.

The chemical structure of 3-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-1-(thiophen-2-yl)urea is composed of a benzothiazole core substituted with methoxy groups and a thiophene moiety linked through a urea bridge. The presence of these functional groups imparts distinct physicochemical properties to the molecule, making it an attractive candidate for various biological investigations.

Recent research has highlighted the potential of 3-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-1-(thiophen-2-yl)urea as an inhibitor of specific enzymes and receptors. For instance, studies have shown that this compound exhibits potent inhibitory activity against tyrosinase, an enzyme involved in melanin synthesis. This property makes it a promising lead for the development of skin whitening agents and treatments for hyperpigmentation disorders.

In addition to its enzymatic inhibition properties, 3-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-1-(thiophen-2-yl)urea has demonstrated significant antioxidant activity. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases. The antioxidant potential of this compound has been attributed to its ability to scavenge reactive oxygen species (ROS) and enhance cellular defense mechanisms.

Clinical trials and preclinical studies have also explored the anti-inflammatory effects of 3-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-1-(thiophen-2-yl)urea. Inflammation is a complex biological response to harmful stimuli and is a key factor in many chronic diseases. Research has indicated that this compound can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 3-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-1-(thiophen-2-yl)urea may have therapeutic potential in treating inflammatory conditions such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-1-(thiophen-2-yl)urea have also been investigated to assess its suitability for drug development. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is relatively high, and it demonstrates good stability in biological systems. These characteristics are essential for ensuring effective delivery and sustained action at the target site.

Toxicity assessments are critical for evaluating the safety profile of any potential therapeutic agent. Preclinical toxicity studies on 3-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-1-(thiophen-2-yl)urea have indicated low toxicity levels at therapeutic doses. These findings are promising and support further clinical evaluation of this compound.

In conclusion, 3-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-1-(thiophen-2-y l)urea (CAS No. 1207002-38-7) represents a promising candidate in the development of novel therapeutic agents due to its multifaceted biological activities. Ongoing research continues to uncover new applications and mechanisms of action for this compound, contributing to advancements in medicinal chemistry and pharmaceutical science.